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Introduction

Perfluorooctane (PFO), a perfluorocarbon liquid (PFCL), has become an indispensable tool in
modern vitreoretinal surgery. Its unique physical properties, including high specific gravity, low
viscosity, and optical clarity, make it an effective intraoperative tool and short-term
postoperative tamponade for the management of complex retinal detachments.[1][2][3][4][5]
This document provides detailed application notes, protocols, and supporting data on the use
of perfluorooctane in this specialized field.

Physical and Chemical Properties

Perfluorooctane (CsFis) is a saturated fluorocarbon. Its key properties relevant to vitreoretinal
surgery are summarized in the table below. The high specific gravity allows it to displace
agueous humor and flatten the retina, while its low viscosity facilitates easy injection and
removal.[1][6]
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Significance in
Property Value . .
Vitreoretinal Surgery

Heavier than water, enabling it
- ) to flatten the detached retina
Specific Gravity 1.76 g/cm3 ) ) ]
against the retinal pigment

epithelium.[1][2]

Low viscosity allows for easy
_ _ injection and aspiration
Viscosity 0.8 cSt
through small-gauge

instrumentation.

Optically clear with a refractive
) index similar to aqueous
Refractive Index 1.28 o ]
humor, providing a clear view

of the retina during surgery.

High boiling point permits the
N ) use of endolaser
Boiling Point 102 °C )
photocoagulation through the

PFO without vaporization.[6]

A thin layer of PFO remaining
Vapor Pressure High after fluid-air exchange will

evaporate quickly.[1]

Applications in Vitreoretinal Surgery

Perfluorooctane is primarily used as an intraoperative tool to manage complex retinal
detachments, particularly those associated with:

o Giant Retinal Tears (GRTs): PFO helps to unroll and stabilize the inverted retinal flap,
facilitating retinal reattachment.[2][7]

» Proliferative Vitreoretinopathy (PVR): It aids in the dissection of preretinal and subretinal
membranes by providing counter-traction and stabilizing the retina.[2][8][9]
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o Traumatic Retinal Detachments: In cases of ocular trauma, PFO can help to reposition the
retina and manage associated complications.

o Dislocated Crystalline or Intraocular Lenses: Its high density can be used to float and
manipulate dislocated lens fragments.[3]

In some cases, PFO is used as a short-term postoperative tamponade, typically for a few days
to two weeks, before being exchanged for a longer-acting agent like silicone oil or gas.[7][10]
[11][12]

Clinical Outcomes and Complications

The use of perfluorooctane has significantly improved the anatomical success rates for
complex retinal detachment surgeries.[13] However, its use is also associated with potential
complications.

Retinal Reattachment and Visual Acuity
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Perfluorooctane Comparator Group L
Study/Parameter . . Key Findings
(PFO) Group (if applicable)
No significant
) difference in
Retinal Reattachment i
74% (Perfluoron)[14] 63% (Vitreon)[14] reattachment rates
Rate (6 months)
between PFO and
another PFCL.[14]
_ High rate of retinal
Retinal Reattachment )
78%I9] N/A reattachment in eyes
Rate (6 months) )
with PVR.[9]
High success rate in
Retinal Reattachment giant retinal tears with
. 93.5%[7] N/A
Rate (Final) short-term PFO
tamponade.[7]
] ) Majority of patients
Visual Acuity 60% of eyes ) )
) N/A experienced improved
Improvement improved[9]

visual acuity.[9]

A significant portion of
24%(9] N/A patients achieved

ambulatory vision.[9]

Visual Acuity = 20/200
(6 months)

Complications
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Complication

Incidence Rate

Notes

Retained Perfluorooctane

6% - 7.8%[0][14]

PFO can be retained as small
droplets in the vitreous cavity

or subretinal space.

Elevated Intraocular Pressure
(>25 mmHg)

2% - 13%[0][14]

Generally transient and

manageable with medication.

Corneal Edema

7% - 46.7%[9][14]

Incidence can vary depending
on surgical complexity and

patient factors.

Cataract

Formation/Progression

92% (in phakic eyes)[9]

A common complication
following vitrectomy with any

tamponade agent.

Hypotony (IOP <5 mmHg)

15%][9]

Low intraocular pressure can

occur postoperatively.

Experimental Protocols
Protocol 1: Surgical Application of Perfluorooctane in
Vitreoretinal Surgery

This protocol outlines the standard steps for using perfluorooctane as an intraoperative tool in

the repair of a complex retinal detachment.

Objective: To achieve intraoperative retinal reattachment to facilitate further surgical

maneuvers.

Materials:

o Standard 23-gauge or 25-gauge vitrectomy system

o Perfluorooctane (sterile, for ophthalmic use)

¢ Infusion cannula
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Light pipe

Vitreous cutter

Soft-tip cannula or dual-bore cannula for PFO injection[3]
Endolaser probe

Silicone oil or gas for final tamponade

Procedure:

Pars Plana Vitrectomy (PPV): Perform a standard three-port PPV to remove the vitreous gel.

Membrane Peeling: Address any epiretinal or subretinal membranes to relieve traction on the
retina.

Perfluorooctane Injection:
o Lower the infusion bottle height.

o Slowly inject PFO over the optic disc using a soft-tip or dual-bore cannula.[1][7] The goal is
to form a single large bubble that gradually displaces subretinal fluid anteriorly through
existing retinal breaks.[6]

o Continue injection until the posterior retina is flattened.

Drainage of Subretinal Fluid: The displaced subretinal fluid is concurrently aspirated from the
vitreous cavity.

Retinopexy: Perform endolaser photocoagulation around the retinal tears to create a
chorioretinal adhesion.[1][7] This can be done through the PFO.[6]

Fluid-Air Exchange: Remove the PFO by aspirating it from the retinal surface while
simultaneously infusing air.

Final Tamponade: Exchange the air for a long-term tamponade agent such as silicone oil or
gas.[6]
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Protocol 2: In Vitro Cytotoxicity Assessment of
Perfluorooctane on Retinal Pigment Epithelial (RPE)
Cells

This protocol provides a method to evaluate the potential toxicity of perfluorooctane on a
human RPE cell line (e.g., ARPE-19).

Objective: To determine the effect of direct contact with perfluorooctane on the viability of
RPE cells.

Materials:

e ARPE-19 cell line

e Cell culture medium (e.g., DMEM/F12)
o Fetal bovine serum (FBS)
 Penicillin-streptomycin

o Multi-well cell culture plates

o Perfluorooctane (sterile)

o Live/Dead viability/cytotoxicity assay kit (e.g., Calcein AM/Ethidium homodimer-1)

Fluorescence microscope

Procedure:

e Cell Culture: Culture ARPE-19 cells in appropriate medium until they reach approximately
80% confluency in multi-well plates.

o Direct Contact Application:

o Carefully remove the culture medium from the wells.
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o Gently overlay the cell monolayer with a layer of sterile perfluorooctane, ensuring
complete coverage.

o As a control, add fresh culture medium to a separate set of wells.

 Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C
in a humidified incubator with 5% COs-.

 Viability Staining:

[e]

Carefully aspirate the perfluorooctane or culture medium.

o

Wash the cells gently with phosphate-buffered saline (PBS).

[¢]

Prepare the Live/Dead staining solution according to the manufacturer's protocol.

o

Incubate the cells with the staining solution.
e Microscopy and Analysis:

o Visualize the cells using a fluorescence microscope. Live cells will fluoresce green
(Calcein AM), and dead cells will fluoresce red (Ethidium homodimer-1).

o Capture images from multiple random fields for each condition.

o Quantify the percentage of live and dead cells to determine the cytotoxicity of
perfluorooctane.

Visualizations
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PFO Injection & Retinal Flattening

Pre-operative Phase Intra-operative Phase
Patient Assessment & Surgical Planning H Pars Plana Vitrectomy }—» Membrane Peeling }—» Endolaser/Cryopexy PFO-Air Exchange }——{ GasiSilicone Oil Tamponade }7
Post-operative Phase

Short-term tamponade ‘
If Short-Term PFO Tamponade:
| Second Surgery for PFO Removal Post-operative Monitoring

Click to download full resolution via product page

Caption: Surgical workflow for the use of perfluorooctane in vitreoretinal surgery.

Complex Retinal Detachment

Proliferative Vitreoretinopathy?

Giant Retinal Tear?

Ocular Trauma?

Consider Standard Repair Techniques Utilize Perfluorooctane Intraoperatively

Click to download full resolution via product page

Caption: Decision-making logic for the intraoperative use of perfluorooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214571#perfluorooctane-as-a-vitreoretinal-
tamponade-in-surgery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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